Cas no 64451-76-9 (2-(p-sec-Butylphenyl)propionic Acid)

64451-76-9 structure
Product Name:2-(p-sec-Butylphenyl)propionic Acid
CAS No:64451-76-9
Molecular Formula:C13H18O2
Molecular Weight:206.280824184418
CID:1075556
PubChem ID:562967
2-(p-sec-Butylphenyl)propionic Acid Properties
Names and Identifiers
-
- Imp. O (EP): 2-[4-(1-Methylpropyl)-phenyl]propanoic Acid
- 2-(p-sec-Butylphenyl)propionic Acid
- 2-(4-butan-2-ylphenyl)propanoic acid
- 2-[4-(1-Methylpropyl)phenyl]propanoic Acid
- 2-(4-(1-Methylpropyl)phenyl)propanoic acid
- Ibuprofen impurity O [EP]
- Hydratropic acid, p-sec-butyl-
- OWMZINYEXURWLF-UHFFFAOYSA-N
- 2-(4-Sec-butylphenyl)propanoic acid #
- 2-(4-(But-2-yl)phenyl)propanoic acid
- 2-[4-(butan-2-yl)phenyl]propanoic acid
- 2-[4-(1-Methylpropyl)-phenyl]propanoic Acid
- (+/-)-2-(4-(1-Methylpropyl)phenyl)propan
- 935Y3B0W8X
- UNII-935Y3B0W8X
- G87629
- 2-[4-(1-Methylpropyl)-phenyl]propanoic Acid; Ibuprofen Imp. O (EP); Ibuprofen Impurity O
- (+/-)-2-(4-(1-Methylpropyl)phenyl)propanoic acid
- 2-(4-(sec-Butyl)phenyl)propanoic acid
- SCHEMBL4892916
- CHEMBL189207
- 64451-76-9
- BENZENEACETIC ACID, .ALPHA.-METHYL-4-(1-METHYLPROPYL)-
- Benzeneacetic acid, alpha-methyl-4-(1-methylpropyl)-
- Q27271560
- MFCD08275593
- IBUPROFEN IMPURITY O [EP IMPURITY]
- Ibuprofen EP Impurity O
-
- InChIKey: OWMZINYEXURWLF-UHFFFAOYSA-N
- Inchi: 1S/C13H18O2/c1-4-9(2)11-5-7-12(8-6-11)10(3)13(14)15/h5-10H,4H2,1-3H3,(H,14,15)
- SMILES: OC(C(C)C1C=CC(=CC=1)C(C)CC)=O
Computed Properties
- Exact Mass: 206.13068g/mol
- Surface Charge: 0
- XLogP3: 3.6
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 4
- Monoisotopic Mass: 206.13068g/mol
- Monoisotopic Mass: 206.13068g/mol
- Topological Polar Surface Area: 37.3Ų
- Heavy Atom Count: 15
- Complexity: 205
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- Melting Point: 45 - 50°C
- Solubility: Chloroform (Slightly), Methanol (Slightly)
2-(p-sec-Butylphenyl)propionic Acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AG68425-10mg |
2-[4-(1-METHYLPROPYL)PHENYL]PROPANOIC ACID |
64451-76-9 | 10mg |
$366.00 | 2024-04-19 | ||
TRC | B692720-10mg |
2-(p-sec-Butylphenyl)propionic Acid |
64451-76-9 | 10mg |
$ 253.00 | 2023-09-08 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHR1983-30MG |
2-(p-sec-Butylphenyl)propionic Acid |
64451-76-9 | 30mg |
¥4824.35 | 2025-01-16 |
2-(p-sec-Butylphenyl)propionic Acid Suppliers
HU BEI YANG XIN YI YAO Technology Co., Ltd.
(CAS:64451-76-9)
MR./MRS.:XIONG LEI
Phone:13092795037
Email:3003473323@qq.com
SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.
(CAS:64451-76-9)
MR./MRS.:BAI HE
Phone:18901607656
Email:3428632096@qq.com
2-(p-sec-Butylphenyl)propionic Acid Related Literature
-
Jinman Yang,Xingwang Zhu,Zhao Mo,Jianjian Yi,Jia Yan,Jiujun Deng,Yuanguo Xu,Yuanbin She,Junchao Qian,Hui Xu,Huaming Li Inorg. Chem. Front., 2018,5, 3163-3169
-
Mahmoud Borjian Boroujeni,Alireza Hashemzadeh,Mohammad-Tayeb Faroughi,Ahmad Shaabani,Mostafa Mohammadpour Amini RSC Adv., 2016,6, 100195-100202
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Miao Du,Ya-Mei Guo,Xian-He Bu,Joan Ribas,Montserrat Monfort New J. Chem., 2002,26, 645-650
-
John Moma,Thabang Ntho RSC Adv., 2018,8, 30115-30124
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Marwa F. B. Ali,Marwa R. El-Zahry RSC Adv., 2019,9, 31609-31620
-
Jize Zhao,Zheng Liu,Menglei Li,Mei Zhou Nanoscale, 2018,10, 14298-14303
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Satoshi Arai,Ferdinandus,Hirotaka Sato Analyst, 2015,140, 7534-7539
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Yong-Tae Kim,Hee-Won Shin,Young-Seon Ko,Tae Kyu Ahn Nanoscale, 2013,5, 1483-1488
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Mingyuan Zheng,Jifeng Pang,Aiqin Wang,Xiaodong Wang,Tao Zhang Green Chem., 2017,19, 638-642
-
Qianru Shi,Lixin Xue,Dejun Qin,Bing Du,Jian Wang,Liquan Chen J. Mater. Chem. A, 2014,2, 15952-15957
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